2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide

• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C18H28N2O3S/c1-14(2)15-9-11-16(12-10-15)19-18(21)13-20(24(3,22)23)17-7-5-4-6-8-17/h9-12,14,17H,4-8,13H2,1-3H3,(H,19,21)
• InChI Key: UXUBNJBMIBBZTQ-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C

Description

2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide, also known as CMS, is a chemical compound that has gained attention due to its potential therapeutic applications. CMS belongs to the class of sulfonamide compounds and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide is not fully understood. However, it is believed that 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide exerts its pharmacological effects by inhibiting specific enzymes and signaling pathways. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs by 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide leads to changes in gene expression that can result in cell death or differentiation. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has also been shown to inhibit the activity of protein kinase B (AKT), which is a signaling pathway that is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has been shown to induce apoptosis in cancer cells by activating the caspase cascade. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. Inhibition of angiogenesis by 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide can lead to reduced tumor growth. In addition, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has several advantages for lab experiments. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide is readily available and can be synthesized in large quantities. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide is also stable under normal laboratory conditions and can be stored for long periods of time. However, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has some limitations for lab experiments. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide is relatively insoluble in water, which can make it difficult to administer in vivo. In addition, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

For the study of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide include investigating its mechanism of action, potential combination with other drugs, and potential use in treating other diseases.

Synthesis Methods

The synthesis of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide involves the reaction of 4-isopropylbenzoyl chloride with cyclohexylmethylsulfonamide in the presence of a base such as triethylamine. The resulting intermediate is then treated with acetic anhydride and pyridine to obtain 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide. The yield of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide can be improved by optimizing the reaction conditions such as temperature and reaction time.

Scientific Research Applications

2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has also been studied for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis and colitis. In addition, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)acetamide has been studied for its neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.